![molecular formula C9H10O2S B181717 Methyl 2-(methylthio)benzoate CAS No. 3704-28-7](/img/structure/B181717.png)
Methyl 2-(methylthio)benzoate
Overview
Description
“Methyl 2-(methylthio)benzoate” is a carbonyl compound . It is a white to off-white powder .
Molecular Structure Analysis
The molecular formula of “this compound” is C9H10O2S . It contains total 22 bond(s); 12 non-H bond(s), 7 multiple bond(s), 3 rotatable bond(s), 1 double bond(s), 6 aromatic bond(s), 1 six-membered ring(s), 1 ester(s) (aromatic) and 1 sulfide(s) .
Physical And Chemical Properties Analysis
“this compound” has a melting point of 66-69 °C (lit.), a boiling point of 285.65°C (rough estimate), a density of 1.2385 (rough estimate), and a refractive index of 1.5480 (estimate) .
Scientific Research Applications
X-ray Study of Molecular Structures : Kucsman et al. (1984) explored the molecular structures of compounds including methyl 2-(methylthio)benzoate using X-ray diffraction. They analyzed the sulfur(IV)-oxygen interaction in these compounds, revealing insights into steric and conjugative effects and sulfur-oxygen interaction in planar, equatorial, and skew conformations (Kucsman et al., 1984).
Insect Pheromone Research : Robbins et al. (2003) identified this compound as the sex pheromone of Phyllophaga crinita, a species of beetle. This discovery marked the first identification of a sulfur-containing, long-distance, female-produced sex attractant from any insect taxa (Robbins et al., 2003).
Crystalline Phase Transition Study : Johnstone et al. (2010) investigated a phase transition in a high-Z′ structure of Methyl 2-(carbazol-9-yl)benzoate under high pressure, leading to a Z′ = 2 structure. Their study contributes to the field of crystal engineering (Johnstone et al., 2010).
Organic Synthesis and Pharmacological Activities : Farooq and Ngaini (2019) discussed Methyl-2-formyl benzoate, a bioactive precursor in organic synthesis, noting its various pharmacological activities and significance as a structure in the search for new bioactive molecules (Farooq & Ngaini, 2019).
Agricultural Pest Control : Zaragoza-Ortega et al. (2017) studied the response of Phyllophaga species to this compound as a sexual attractant, particularly in sugarcane crops. Their research suggests this compound's potential in selective pest control methods (Zaragoza-Ortega et al., 2017).
Non-Halogenated Extraction Solvent Application : Kagaya and Yoshimori (2012) explored the use of Methyl benzoate, a compound related to this compound, as a non-halogenated extraction solvent for dispersive liquid–liquid microextraction, specifically for the preconcentration of copper(II) (Kagaya & Yoshimori, 2012).
Prevention of Hepatotoxicity : Van den Goorbergh et al. (1987) researched the ability of thioethers, including methyl 4-(methylthio)benzoate, to prevent the hepatotoxicity and covalent binding of carcinogens to rat liver macromolecules (Van den Goorbergh et al., 1987).
Mechanism of Action
Target of Action
Methyl 2-(methylthio)benzoate is a carbonyl compound It has been identified as a sex attractant for certain species of beetles .
Mode of Action
In the context of its role as a sex attractant, it likely interacts with olfactory receptors in the target insects, triggering behavioral changes .
Biochemical Pathways
As a sex pheromone, it likely influences signaling pathways related to mating behavior in insects .
Result of Action
The primary known effect of this compound is its role as a sex attractant in certain beetles. In experiments, traps baited with this compound captured significantly more male beetles than controls .
Safety and Hazards
“Methyl 2-(methylthio)benzoate” is classified as a combustible liquid. It is harmful if swallowed and harmful to aquatic life . It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation .
Biochemical Analysis
Biochemical Properties
Methyl 2-(methylthio)benzoate plays a significant role in biochemical reactions, particularly in the context of insect communication. It has been identified as a sex pheromone in the Phyllophaga crinita species
Cellular Effects
The cellular effects of this compound are primarily observed in the context of insect behavior. As a sex pheromone, it influences cell function by triggering specific signaling pathways that lead to behavioral responses
Molecular Mechanism
The molecular mechanism of action of this compound is largely related to its role as a sex pheromone. It is likely to bind to specific receptors on the antennae of insects, triggering a cascade of events that lead to a behavioral response
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings have been observed in the context of insect trapping experiments
Dosage Effects in Animal Models
The effects of this compound at different dosages have been observed in insect trapping experiments. In these studies, the compound has been shown to attract male insects even at low doses
properties
IUPAC Name |
methyl 2-methylsulfanylbenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2S/c1-11-9(10)7-5-3-4-6-8(7)12-2/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPQDZXPLQXZJGF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1SC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10299443 | |
Record name | methyl 2-(methylthio)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10299443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3704-28-7 | |
Record name | Benzoic acid, 2-(methylthio)-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3704-28-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2-(methylthio)-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003704287 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3704-28-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=130740 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | methyl 2-(methylthio)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10299443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 2-(methylthio)benzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the biological significance of methyl 2-(methylthio)benzoate?
A: this compound acts as a sex pheromone for several species of June beetles, specifically within the genus Phyllophaga. [, , , ] This compound is released by females to attract males for mating. [, , ]
Q2: How effective is this compound in attracting June beetles?
A: Field studies demonstrate the compound's effectiveness. Traps baited with this compound captured significantly more male beetles compared to control traps. For instance, in one study, traps with the compound attracted 466 male Phyllophaga tristis, while control traps caught none. [] Similar results were observed with Phyllophaga apicata and other species. [, , ]
Q3: Are there specific species of Phyllophaga that are more attracted to this compound?
A: Research indicates that the response to this compound varies among Phyllophaga species. While P. tristis, P. apicata, P. lissopyge, P. menetriesi, P. brevidens, and P. lenis are attracted to it, P. obsoleta showed inconsistent attraction to various pheromone compounds, including this compound. [, , ] Genetic analysis suggests that species attracted to this compound are phylogenetically related. []
Q4: Can this compound be used in combination with other attractants to improve its effectiveness?
A: Yes, combining this compound with light sources, particularly solar-powered LEDs, significantly enhances its attractiveness to Phyllophaga beetles. [] This combination trap captured considerably more beetles than those using either attractant alone. []
Q5: What are the potential applications of using this compound in agriculture?
A: Due to its species-specific attraction, this compound holds potential for developing environmentally friendly pest management strategies. It can be used in traps for monitoring Phyllophaga populations, helping farmers make informed decisions about pest control interventions. [] Additionally, mass trapping using this compound could help reduce beetle populations, minimizing crop damage caused by these insects. []
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